Cas no 887976-22-9 (6-(3-methylphenyl)pyridine-3-carboxylic acid)

• Product Name: 6-(3-methylphenyl)pyridine-3-carboxylic acid
• CAS No: 887976-22-9
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• MDL: MFCD06410398
• CID: 714119
• PubChem ID: 24729970
• Update Time: 2025-04-19

6-(3-methylphenyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(m-Tolyl)nicotinic acid
• 3-Pyridinecarboxylicacid, 6-(3-methylphenyl)-
• 6-(3-Methylphenyl)nicotinic acid
• 6-(3-METHYLPHENYL)-NICOTINIC ACID
• 6-(3-methylphenyl)pyridine-3-carboxylic acid
• MFCD06410398
• AB24361
• SY016268
• EN300-1628103
• AMY20969
• 887976-22-9
• DTXSID90647029
• AKOS016013844
• TS-03041
• 6-M-Tolyl-nicotinic acid
• A1-30116
• 6-(m-Tolyl)nicotinicacid
• AC7128
• 3-Pyridinecarboxylic acid, 6-(3-methylphenyl)-
• DB-359166

• MDL： MFCD06410398
• Inchi： 1S/C13H11NO2/c1-9-3-2-4-10(7-9)12-6-5-11(8-14-12)13(15)16/h2-8H,1H3,(H,15,16)
• InChI Key： UMRDKPQRPNBCAY-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C(C=C1)C1=CC=CC(C)=C1)=O

Computed Properties

• Exact Mass: 213.079
• Monoisotopic Mass: 213.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4

6-(3-methylphenyl)pyridine-3-carboxylic acid Security Information

• Storage Condition：2-8°C